4-Phenyl-1-(phenylmethyl)-2-piperazinemethanamine

• Molecular Formula: C18H23N3
• Molecular Weight: 281.4 g/mol
• IUPAC Name: (1-benzyl-4-phenylpiperazin-2-yl)methanamine
• InChI: InChI=1S/C18H23N3/c19-13-18-15-21(17-9-5-2-6-10-17)12-11-20(18)14-16-7-3-1-4-8-16/h1-10,18H,11-15,19H2
• InChI Key: VSYZSVPGABQAMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1C2=CC=CC=C2)CN)CC3=CC=CC=C3

Description

4-Phenyl-1-(phenylmethyl)-2-piperazinemethanamine is a useful research compound. Its molecular formula is C18H23N3 and its molecular weight is 281.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 4-phenyl-1-(phenylmethyl)-2-piperazinecarboxamide (28.5 g, 96 mmol) dissolved in tetrahydrofuran (220 mL) add lithium aluminum hydride (9.0 g,0.24 mol) portionwise. Stir and heat the reaction to reflux. Monitor the progress of the reaction by thin-layer chromatography. Upon completion, slowly add water (9 mL), 2N NaOH (9 ml), and H2O (27 mL). Suction filter the slurry through celite and wash the pad with ethyl acetate (500 mL). Remove the solvent in vacuo to give a brown oil. Flash chromatograph the oil on silica (400 g) with 19/1 CH2Cl2 /MeOH to give the title compound.

Synthesis routes and methods II

Procedure details